Cas no 465-58-7 (Isovaline)

Isovaline structure

Product Name:Isovaline

CAS No:465-58-7

MF:C₅H₁₁NO₂

MW:117.146341562271

CID:334683

PubChem ID:94744

Update Time:2025-04-19

Isovaline Chemical and Physical Properties

Names and Identifiers

- 2-Amino-2-methylbutyric acid
- 2-Amino-2-methylbutanoic acid
- 2-amino-2-methyl-butanoic acid
- 2‐AMINO‐2‐METHYLBUTYRIC ACID
- 2-AMINO-2-METHYL-BUTYRIC ACID,RAC
- ISOVALINE
- DL-Isovaline
- D(-)-Isovaline
- (Dl)-2-amino-2-methyl-butanoic acid
- 2-Amino-2-methylbutanoate
- Isovaline, L-
- Butyric acid, 2-amino-2-methyl-
- 2-ammonio-2-methylbutanoate
- Butanoic acid, 2-amino-2-methyl-
- 2-azaniumyl-2-methyl-butanoate
- Isovaline, DL-
- A820450
- Alanine, 2-ethyl-
- 2-AMINO-2-METHYL-BUTYRIC ACID, RAC
- methyl-aminoisobutyric acid
- methyl aminoisobutyric acid
- C03
- A827082
- ISOVALINE [MI]
- JUL973T11C
- FT-0634626
- NSC-1019
- DTXSID70974906
- 595-39-1
- GCHPUFAZSONQIV-UHFFFAOYSA-N
- AKOS000186769
- .alpha.-Amino-.alpha.-methylbutyric acid
- (S)-2-AMINO-2-METHYLBUTYRIC ACID
- SY047556
- CS-0311817
- SCHEMBL23348
- NSC1019
- SY074815
- AKOS016053554
- DL-.ALPHA.-AMINO-.ALPHA.-METHYLBUTYRIC ACID
- MFCD00272968
- FT-0632172
- D-Isovaline
- FT-0632476
- 465-58-7
- C03571
- AM85837
- FT-0632475
- Q412994
- DL-.ALPHA.-ETHYLALANINE
- UNII-JUL973T11C
- (4-METHOXYBIPHENYL-4-YL)-METHANOL
- MFCD00800497
- AS-60071
- EN300-65927
- Z317024736
- DL-2-Amino-2-methylbutyric acid
- D-aIsovaline
- DB-051393
- DTXSID501016649
- DB-047809
- DTXSID801016648
- BBL020852
- STK893542
- DL-2-Aminobutyric acid, 2-methyl-
- DB-053407
- L-aIsovaline
- DL-alpha-Amino-alpha-methylbutyric acid; DL-alpha-Ethylalanine
- Isovaline
- Inchi： 1S/C5H11NO2/c1-3-5(2,6)4(7)8/h3,6H2,1-2H3,(H,7,8)
- InChI Key： GCHPUFAZSONQIV-UHFFFAOYSA-N
- SMILES： OC(C(C)(CC)N)=O

Computed Properties

Exact Mass: 117.07900
Monoisotopic Mass: 117.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -2.3
Topological Polar Surface Area: 63.3

Experimental Properties

Density: 1.07g/cm3
Boiling Point: 213.6ºC at 760mmHg
Flash Point: 83ºC
Refractive Index: 1.465
PSA: 63.32000
LogP: 0.89870
Specific Rotation: -9.4 º (C=5, WATER 25 ºC)

Isovaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904479-250mg	2-amino-2-methyl-butanoic acid	465-58-7	99%	250mg	￥186.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904479-1g	2-amino-2-methyl-butanoic acid	465-58-7	99%	1g	￥598.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A904479-5g	2-amino-2-methyl-butanoic acid	465-58-7	99%	5g	￥2,295.00	2022-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X93265-250mg	2-amino-2-methyl-butanoic acid	465-58-7	99%	250mg	¥148.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X93265-5g	2-amino-2-methyl-butanoic acid	465-58-7	99%	5g	¥1838.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X93265-1g	2-amino-2-methyl-butanoic acid	465-58-7	99%	1g	¥478.0	2023-09-05
Aaron	AR0072TY-1g	2-amino-2-methyl-butanoic acid	465-58-7	95%	1g	$81.00	2025-01-23
1PlusChem	1P0072LM-250mg	2-amino-2-methyl-butanoic acid	465-58-7	99%	250mg	$44.00	2024-05-01
1PlusChem	1P0072LM-1g	2-amino-2-methyl-butanoic acid	465-58-7	99%	1g	$97.00	2024-05-01
1PlusChem	1P0072LM-5g	2-amino-2-methyl-butanoic acid	465-58-7	99%	5g	$301.00	2024-05-01